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Compound of Interest

Compound Name: Spebrutinib

This document provides critical safety and logistical information for the proper handling and
disposal of Spebrutinib (also known as AVL-292 or CC-292), a Bruton's tyrosine kinase (BTK)
inhibitor used in laboratory research.[1][2] Adherence to these procedural guidelines is
essential to ensure the safety of laboratory personnel and to maintain compliance with
environmental regulations.

Hazard Identification and Safety Precautions

Spebrutinib is classified as a hazardous substance. The following table summarizes its known
hazards based on the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals.[3]

Hazard Classification GHS Hazard Statement

Acute toxicity, oral H302: Harmful if swallowed

Skin corrosion/irritation H315: Causes skin irritation

Serious eye damage/eye irritation H319: Causes serious eye irritation
Specific target organ toxicity, single exposure H335: May cause respiratory irritation

Source: MedchemExpress Safety Data Sheet[3]
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Personal Protective Equipment (PPE): To mitigate exposure risks, all personnel handling
Spebrutinib must wear appropriate PPE. This includes, but is not limited to, safety goggles
with side-shields, protective gloves, and impervious clothing such as a lab coat.[3] Work should
be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of dust or aerosols.[3]

Step-by-Step Disposal Protocol

The disposal of Spebrutinib and its contaminated materials must be managed in accordance
with local, state, and federal regulations for hazardous waste.[3][4] The following protocol
provides a general framework for the safe disposal of this compound.

1. Waste Segregation and Collection:

o Solid Waste: Collect all solid waste contaminated with Spebrutinib, including unused or
expired product, contaminated PPE (gloves, lab coats), and lab supplies (e.g., weigh boats,
pipette tips), in a designated, clearly labeled hazardous waste container.

o Liquid Waste: Collect all liquid waste containing Spebrutinib, such as solutions or reaction
mixtures, in a separate, compatible, and clearly labeled hazardous waste container. Do not
mix with other waste streams unless explicitly permitted by your institution's Environmental
Health and Safety (EHS) department.

e Sharps Waste: Any sharps (e.g., needles, razor blades) contaminated with Spebrutinib
should be disposed of in a designated sharps container that is also labeled as hazardous
chemical waste.

2. Container Labeling:

» All waste containers must be clearly labeled with the words "Hazardous Waste" and a full
description of the contents, including "Spebrutinib” and any other chemical constituents.

o Ensure the label includes the accumulation start date and the specific hazards associated
with the waste (e.g., "Toxic," "Irritant™).

3. Storage:
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o Store hazardous waste containers in a designated, secure, and well-ventilated satellite
accumulation area.

e Ensure containers are kept tightly closed except when adding waste.[3]
o Store in a locked-up area to prevent unauthorized access.[3]
4. Final Disposal:

o The final disposal of Spebrutinib waste must be handled by a licensed hazardous waste
management vendor.[4]

o Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste. They will ensure the waste is transported to an approved facility for
incineration or other appropriate treatment.[4]

e Do not dispose of Spebrutinib down the drain or in the regular trash.[3][5]
5. Decontamination:
o Decontaminate all surfaces and equipment that have come into contact with Spebrutinib.

» Use a suitable cleaning agent and collect the cleaning materials (e.g., wipes, paper towels)
as solid hazardous waste.

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of Spebrutinib
waste from the laboratory.

‘Waste Management Protocol Final Disposition
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Caption: Spebrutinib Waste Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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